Cas no 7681-11-0 (Potassium iodide)

White cubic crystal or powder.Slightly hygroscopic in humid air,After long-term storage, free iodine precipitates and turns yellow,And can form trace iodate.Light and humidity can acceleratedecomposition.1gSoluble in0.7mlwater\0.5mlboiling water\22mlethanol\8mlBoiling ethanol\51mlAbsolute ethanol\8mlmethanol\7.5mlacetone\2mlglycerol\about2.5mlethylene glycol.Its aqueous solution is neutral or slightly alkaline,Can dissolve iodine.Its aqueous solution will also oxidize and become yellow,A small amount of alkali can be added to prevent.relative density3.12.melting point680℃.boiling point1330℃.Approximate lethal dose(Rat,vein)285mg/kg.Widely used to prepare titrant in volumetric iodometry.Compounding bleeders in haploid breeding\Improved white\MSandRMIsoculture medium.Stool inspection, etc.Photograph.pharmacy.If there is no dissolution or temperature reason in the experiment, please adjust it appropriately.
Potassium iodide structure
Potassium iodide structure
Potassium iodide
7681-11-0
IK
166.0028
MFCD00011405
47647
24898376

Potassium iodide Properties

Names and Identifiers

    • Potassium iodide
    • LUGOL
    • LUGOL'S SOLUTION
    • IODIDE
    • IODIDE IC STANDARD
    • IODINE, ELEMENTAL
    • IODIDE, ION CHROMATOGRAPHY STANDARD SOLUTION
    • IODINE-IODINE
    • IODINE SOLUTION
    • Potassium sorbate
    • PotassiuM Iodide (AS)
    • PotassiuM iodide Standard
    • Thyroblock
    • Thyrojod
    • Potassium iodide (KI)
    • Pima
    • Kali iodide
    • Thyro-Block
    • Knollide
    • Kisol
    • Asmofug E
    • Potassium diiodide
    • Potassium monoiodide
    • Thyroshield
    • Joptone
    • Potide
    • Kalii iodidum
    • Iodure de potassium
    • Potassium iodide (K2I2)
    • Potassium iodide (K(I2))
    • Tripotassium triiodide
    • Caswell No. 694
    • iodopotassium
    • K1-N
    • potassium-iodide
    • Potassium iodide (K3I3)
    • EPA Pesticide Chemical Code 075701
    • 1C4QK22F9J
    • Potassium salt
    • Potassium iodide aqueous solution
    • Potassium iodide standard solutio
    • +Expand
    • MFCD00011405
    • NLKNQRATVPKPDG-UHFFFAOYSA-M
    • 1S/HI.K/h1H;/q;+1/p-1
    • [I-].[K+]

Computed Properties

  • 165.86800
  • 0
  • 1
  • 0
  • 2
  • 2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0
  • 0

Experimental Properties

  • -2.99600
  • 0.00000
  • 7643
  • 1.677
  • 1.43 kg/L
  • 100 °C(lit.)
    100 °C/1 atm
  • 681 °C (lit.)
  • 1 mmHg ( 745 °C)
  • Fahrenheit: >199.4 ° f
    Celsius: >93 ° c
  • H2O: 1 M at 20 °C, clear, colorless
  • Colorless crystals belong to cubic crystal system. It is odorless and has a strong bitter and salty taste.
  • 6.0-9.0 (25℃, 1M in H2O)
  • Stable. Protect from light and moisture. Incompatible with strong reducing agents, strong acids, steel, aluminium, alkali metals, brass, magnesium, zinc, cadmium, copper, tin, nickel and their alloys.
  • It deliquesces easily in wet air. When exposed to light and air, it can precipitate free iodine and turn yellow, which is easier to turn yellow in acidic aqueous solution. It is easily soluble in water, significantly absorbs heat when dissolved, soluble in ethanol, acetone, methanol, glycerol and liquid hydrogen, and slightly soluble in ether.
  • Hygroscopic
  • 224(EtOH)(lit.)
  • 1.2924 g/mL at 25 °C(lit.)

Potassium iodide Security Information

  • GHS07 GHS07
  • TT2975000
  • 2
  • 8
  • S26-Section-S24/25-S36-S45-S36/37/39-S53
  • II
  • R36/37/38
  • Xi Xi
  • UN 2056 3/PG 2
  • H302,H315,H319
  • P305+P351+P338
  • dangerous
  • Store at room temperature
  • 22-36/38
  • Warning
  • Yes
  • Approx LD i.v. in rats: 285 mg/kg (Hildebrandt)
  • 10

Potassium iodide Customs Data

  • 2827600000
  • China Customs Code:

    2827600000

Potassium iodide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0035Z9-10g
Potassium Iodide
7681-11-0 99%
10g
$7.00 2024-04-21
A2B Chem LLC
AB46917-10g
Potassium iodide
7681-11-0 99%
10g
$6.00 2024-04-19
Apollo Scientific
IN2918-250g
Potassium iodide
7681-11-0
250g
£45.00 2024-07-20
Enamine
EN300-19252-0.1g
potassium iodide
7681-11-0 95%
0.1g
$21.0 2023-09-17
FUJIFILM
162-03973-5kg
Potassium Iodide
7681-11-0
5kg
JPY 61000 2023-09-15
Oakwood
005152-5g
Potassium iodide
7681-11-0 99%
5g
$10.00 2024-07-19
S e l l e c k ZHONG GUO
S1897-10mM (1mL in DMSO)
Potassium Iodide
7681-11-0
10mM (1mL in DMSO)
¥3919.73 2023-09-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
P69782-500g
Potassium iodide solution
7681-11-0 AR,99%
500g
¥458.0 2024-07-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY009170-25g
Potassium Iodide
7681-11-0 ≥98%
25g
¥40.00 2024-07-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
P1721-300G
Potassium Iodide
7681-11-0 >99.5%(T)
300g
¥820.00 2024-04-15

Potassium iodide Synthesis

Potassium iodide Suppliers

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.
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